Cas no 2229486-58-0 (3-(4-chlorothiophen-2-yl)methylpiperidine)

• Product Name: 3-(4-chlorothiophen-2-yl)methylpiperidine
• CAS No: 2229486-58-0
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• CID: 5796719
• PubChem ID: 165970414
• Update Time: 2025-05-26

3-(4-chlorothiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)methylpiperidine
• 3-[(4-chlorothiophen-2-yl)methyl]piperidine
• EN300-1992679
• 2229486-58-0

• Inchi： 1S/C10H14ClNS/c11-9-5-10(13-7-9)4-8-2-1-3-12-6-8/h5,7-8,12H,1-4,6H2
• InChI Key： LYFCOCJMTOHAKV-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC1CNCCC1

Computed Properties

• Exact Mass: 215.0535483g/mol
• Monoisotopic Mass: 215.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(4-chlorothiophen-2-yl)methylpiperidine

Introduction to 3-(4-chlorothiophen-2-yl)methylpiperidine (CAS No: 2229486-58-0)

3-(4-chlorothiophen-2-yl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229486-58-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of a thiophene ring at the 4-position substituted with a chlorine atom and a methylpiperidine moiety at the 2-position endows this molecule with unique chemical and pharmacological properties. These structural features make it a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The thiophene core is known for its stability and ability to engage in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. The chlorothiophenyl substituent not only enhances the lipophilicity of the molecule but also introduces a polar region that can interact with specific biological targets. This balance between lipophilicity and polarity is often exploited in medicinal chemistry to optimize pharmacokinetic profiles, such as solubility, permeability, and metabolic stability. The methylpiperidine group contributes to the compound's overall basicity, which can be advantageous for targeting acidic or neutral biological receptors.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural versatility of thiophenes allows for the synthesis of derivatives with tailored properties, making them attractive for medicinal chemistry applications. Specifically, 3-(4-chlorothiophen-2-yl)methylpiperidine has been explored as a potential lead compound in the development of new drugs. Its unique structure suggests that it may interact with enzymes or receptors involved in disease pathways, offering a promising avenue for therapeutic intervention.

One of the most compelling aspects of 3-(4-chlorothiophen-2-yl)methylpiperidine is its potential as an intermediate in the synthesis of more complex pharmacological entities. The presence of both the thiophene and piperidine moieties provides multiple sites for functionalization, enabling chemists to modify the molecule's properties as needed. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and optimization are often required to achieve desired biological activity. Furthermore, the chlorine substituent on the thiophene ring can serve as a handle for further chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions.

The pharmacological profile of 3-(4-chlorothiophen-2-yl)methylpiperidine has been investigated through both computational modeling and experimental studies. Computational approaches, such as molecular docking and quantum mechanical calculations, have been employed to predict how this compound might interact with biological targets like enzymes or receptors. These studies suggest that it could exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer or neurodegeneration. Experimental validation through enzyme assays and cell-based assays has provided further support for its potential therapeutic applications.

Recent advancements in synthetic methodologies have also contributed to the growing interest in thiophene-based compounds like 3-(4-chlorothiophen-2-yl)methylpiperidine. New synthetic routes have enabled more efficient and scalable production of these molecules, reducing costs and improving accessibility for research purposes. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards. These innovations are crucial for facilitating further exploration of this compound's pharmacological potential.

The development of novel drugs often involves extensive screening processes to identify compounds with promising biological activity. 3-(4-chlorothiophen-2-yl)methylpiperidine has been subjected to various screening assays to assess its interaction with different biological targets. For instance, it has been evaluated for its ability to inhibit kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. Preliminary results indicate that this compound may exhibit kinase inhibitory activity at concentrations that are non-toxic to healthy cells. This finding underscores its potential as a lead compound for further drug development efforts.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced computational tools have allowed researchers to model the interactions between 3-(4-chlorothiophen-2-yl)methylpiperidine and potential targets with high precision. These models help predict binding affinities, identify key interaction residues, and guide modifications to improve potency and selectivity. By integrating computational predictions with experimental data, researchers can accelerate the drug discovery process significantly. This interdisciplinary approach is essential for developing new therapeutic agents efficiently.

The synthesis of 3-(4-chlorothiophen-2-yl)methylpiperidine involves several key steps that highlight its structural complexity and synthetic challenge. The process typically begins with the preparation of key intermediates such as 4-chloro-2-thienylmagnesium bromide or 4-chloro-2-thienyl iodide, which are then coupled with methyl piperidine derivatives through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. The choice of coupling method depends on factors such as reaction conditions, reagent availability, and desired yield optimization. Careful control of reaction parameters ensures high selectivity and minimizes side products.

Once synthesized, 3-(4-chlorothiophen-2-yl)methylpiperidine undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's structure and purity levels required for pharmaceutical applications. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are employed to isolate pure samples free from impurities that could affect subsequent biological testing.

The future prospects for 3-(4-chlorothiophen-2-yl)methylpiperidine are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches combined with experimental validation studies using animal models or cell culture systems relevant to human diseases such as cancer or neurological disorders where thiophene-based compounds have shown promise.

In conclusion,3-(4-chlorothiophen-2-yl)methylpiperidine (CAS No: 2229486-58-0) represents an exciting opportunity in pharmaceutical research due to its versatile structure,thiophene core,and potential therapeutic applications.Several studies indicatethatitmayserveasialeadcompoundfordevelopingnoveldrugs targeting various diseases.Furtherinvestigationsthroughsyntheticandpharmacologicalstudiesareneededtoelucidatethespecificmechanismsbywhichthiscompoundexertstherapeuticeffects.Untilthen,itremainsanattractivecandidateforfuturedrugdiscoveryeffortsinmedicinalchemistryandpharmaceuticalsciences.